Cas no 2248173-20-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-3-methyl-2-(4-methylbenzenesulfonamido)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-3-methyl-2-(4-methylbenzenesulfonamido)butanoate
• CAS No: 2248173-20-6
• MF: C₂₀H₂₀N₂O₆S
• MW: 416.447604179382
• CID: 6092828
• PubChem ID: 165724951
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-3-methyl-2-(4-methylbenzenesulfonamido)butanoate Chemical and Physical Properties

Names and Identifiers

• 2248173-20-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-3-methyl-2-(4-methylbenzenesulfonamido)butanoate
• EN300-6523779

• Inchi： 1S/C20H20N2O6S/c1-12(2)17(21-29(26,27)14-10-8-13(3)9-11-14)20(25)28-22-18(23)15-6-4-5-7-16(15)19(22)24/h4-12,17,21H,1-3H3/t17-/m0/s1
• InChI Key： BWXLFAYYNSQOKQ-KRWDZBQOSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@H](C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 416.10420754g/mol
• Monoisotopic Mass: 416.10420754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-3-methyl-2-(4-methylbenzenesulfonamido)butanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-3-methyl-2-(4-methylbenzenesulfonamido)butanoate (CAS No. 2248173-20-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-3-methyl-2-(4-methylbenzenesulfonamido)butanoate (CAS No. 2248173-20-6) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines an isoindole-1,3-dione moiety with a tosyl-protected amino acid derivative, making it a valuable intermediate for drug discovery and peptide synthesis. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and its potential applications in targeted therapies.

One of the most searched questions about this compound revolves around its synthetic pathways and reactivity. The presence of both the 1,3-dioxoisoindolin-2-yl group and the (2S)-3-methyl-2-(4-methylbenzenesulfonamido)butanoate moiety allows for versatile chemical transformations, which are critical for developing novel bioactive molecules. Recent studies highlight its utility in protease inhibition and covalent drug design, aligning with the growing demand for precision medicine approaches.

From an industrial perspective, the scalability of CAS No. 2248173-20-6 is a hot topic. Manufacturers and researchers are exploring efficient methods to produce this compound with high enantiomeric purity, as its chiral center plays a pivotal role in its biological activity. Advances in asymmetric synthesis and green chemistry have been applied to optimize its production, reducing waste and improving yield—a key concern for sustainable pharmaceutical development.

The compound’s solubility and stability under physiological conditions are also frequently discussed. Its lipophilic nature enhances membrane permeability, a desirable trait for drug candidates targeting intracellular pathways. However, formulation scientists are investigating strategies to improve its aqueous solubility, addressing one of the major challenges in oral bioavailability. This aligns with the broader industry focus on drug delivery optimization and bioavailability enhancement.

In the context of AI-driven drug discovery, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-3-methyl-2-(4-methylbenzenesulfonamido)butanoate has garnered attention as a scaffold for virtual screening. Computational models predict its interactions with proteins involved in inflammation and oncology, making it a candidate for repurposing in niche therapeutic areas. This synergy between cheminformatics and experimental validation exemplifies modern drug development trends.

Safety and regulatory aspects of CAS No. 2248173-20-6 are another area of interest. While not classified as hazardous, thorough toxicological profiling is essential for its adoption in clinical settings. Recent publications emphasize the need for in vitro and in vivo studies to assess its metabolic fate and potential off-target effects—a priority for regulatory compliance and patient safety.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-3-methyl-2-(4-methylbenzenesulfonamido)butanoate represents a multifaceted tool for medicinal chemistry. Its applications span from peptide mimetics to enzyme inhibitors, reflecting the compound’s adaptability to diverse research needs. As the scientific community continues to explore its potential, this molecule is poised to contribute significantly to advancements in personalized medicine and biocatalysis.